

Application Notes and Protocols for PhIP Dosing in Rodent Studies

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 2-Amino-1-methyl-6-(4-hydroxyphenyl)imidazo(4,5-b)pyridine

CAS No.: 126861-72-1

Cat. No.: B028876

[Get Quote](#)

Introduction: Understanding the Significance of PhIP in Carcinogenesis Research

2-Amino-1-methyl-6-phenylimidazo[4,5-b]pyridine (PhIP) is the most abundant heterocyclic amine (HCA) formed in cooked meats and fish, arising from the high-temperature reaction of creatine, amino acids, and sugars.^[1] Classified as "reasonably anticipated to be a human carcinogen" by the U.S. Department of Health and Human Services National Toxicology Program, PhIP is a potent mutagen that has been shown to induce tumors in multiple organs in animal models.^[1] Its relevance to human health is underscored by its organotropism in rodents, which often mirrors common cancers in Western societies, including those of the colon, breast, and prostate.^{[2][3]}

These application notes provide a comprehensive guide for researchers on the design and execution of PhIP dosing protocols in rodent studies. The focus is on ensuring scientific rigor, reproducibility, and the ethical treatment of animal subjects. We will delve into the mechanistic

basis of PhIP's action, detailed administration protocols, and critical considerations for animal welfare.

Mechanistic Insights: The Carcinogenic Cascade of PhIP


The carcinogenicity of PhIP is a multi-step process initiated by metabolic activation.^[1] Understanding this pathway is crucial for designing relevant studies and interpreting results.

Metabolic Activation Pathway

PhIP itself is a pro-carcinogen, requiring metabolic activation to exert its genotoxic effects. This process is primarily mediated by cytochrome P450 enzymes, particularly CYP1A2, in the liver.^{[1][4]} The key steps are:

- **N-hydroxylation:** CYP1A2 catalyzes the N-oxidation of the exocyclic amino group of PhIP, forming the proximate carcinogen, N-hydroxy-PhIP.^[4]
- **Esterification:** N-hydroxy-PhIP is further activated, primarily in the liver and colon, through O-acetylation by N-acetyltransferases (NAT1 and NAT2) or sulfation by sulfotransferases.^[1]
- **DNA Adduct Formation:** The resulting reactive esters are unstable and spontaneously form a highly electrophilic nitrenium ion. This ion readily reacts with DNA, primarily at the C8 position of guanine, to form PhIP-DNA adducts.^[1] These adducts can lead to DNA replication errors, resulting in mutations in critical genes that control cell growth, such as tumor suppressor genes and oncogenes.

Beyond its genotoxic properties, PhIP has also been shown to stimulate cellular signaling pathways associated with cancer promotion and progression, such as the mitogen-activated protein kinase (MAPK) pathway.^[5] This dual action of DNA damage and growth promotion likely contributes to its potent carcinogenicity.^[5]



[Click to download full resolution via product page](#)

Caption: Metabolic activation pathway of PhIP leading to carcinogenesis.

Rodent Models in PhIP Research

Rats and mice are the most commonly used species in PhIP carcinogenesis studies. However, they exhibit significant differences in their susceptibility and the types of tumors that develop.

- Rats (e.g., Fischer 344, Sprague-Dawley): Highly susceptible to PhIP-induced carcinogenesis. Male rats frequently develop colon adenocarcinomas, while females are prone to mammary adenocarcinomas.[1][2]
- Mice (e.g., C57BL/6): Generally less susceptible to colon cancer induction by PhIP compared to rats.[6] They are more prone to developing lymphomas and, in some models, liver and lung tumors.

The choice of rodent model should be carefully considered based on the specific research question and the target organ of interest.

Dosing Protocols: A Practical Guide

The selection of the dosing protocol is paramount and depends on the study's objectives, whether it be investigating acute toxicity, metabolic pathways, or long-term carcinogenicity.

Safety and Handling of PhIP

PhIP is a potent mutagen and a suspected human carcinogen; therefore, strict safety protocols must be followed.

- **Personal Protective Equipment (PPE):** Always handle PhIP in a certified chemical fume hood. Wear a lab coat, safety goggles, and double nitrile gloves.[\[7\]](#)[\[8\]](#)
- **Weighing and Preparation:** When handling powdered PhIP, take precautions to avoid inhalation of aerosols. Use a balance with a draft shield or a powder-handling enclosure.
- **Waste Disposal:** All PhIP-contaminated materials (e.g., bedding, unused diet, carcasses) should be treated as hazardous waste and disposed of according to institutional and regulatory guidelines.
- **Spill Cleanup:** Have a spill kit readily available. In case of a spill, evacuate the area, and follow established institutional procedures for hazardous chemical cleanup.

Administration Routes

The three primary routes for PhIP administration in rodent studies are dietary administration, oral gavage, and intraperitoneal injection.

1. Dietary Administration

This method is ideal for chronic exposure studies, mimicking human dietary intake.

Rationale: Provides a continuous, low-level exposure to PhIP, which is relevant for modeling human cancer risk.

Protocol for Dietary Admixture:

- **Dose Calculation:** Determine the desired concentration of PhIP in the diet, typically expressed in parts per million (ppm). Common concentrations in long-term carcinogenicity studies range from 25 to 400 ppm.[\[5\]](#)[\[9\]](#)
- **PhIP Preparation:** Accurately weigh the required amount of PhIP hydrochloride in a chemical fume hood.

- **Premixing:** To ensure homogenous distribution, first create a premix. A common method is to dissolve the PhIP in a small amount of a suitable solvent (e.g., ethanol or corn oil) and then mix this with a small portion of the powdered rodent diet.
- **Final Mixing:** Gradually add the premix to the bulk of the powdered diet in a V-blender or a planetary mixer. Mix for a sufficient duration to ensure homogeneity.
- **Pelleting (Optional but Recommended):** The mixed diet can be pelleted to reduce dust and prevent animals from selectively avoiding the PhIP-containing food.
- **Storage:** Store the PhIP-containing diet in airtight, light-protected containers at 4°C to minimize degradation. Stability of PhIP in the diet should be verified under the intended storage conditions.

Table 1: Examples of Dietary PhIP Dosing in Rat Carcinogenicity Studies

PhIP Concentration (ppm)	Study Duration	Animal Model	Primary Tumor Sites	Reference
25	Up to 104 weeks	Female F344 Rats	Mammary Gland	[5]
100	Up to 104 weeks	Male & Female F344 Rats	Colon (Males), Mammary Gland (Females)	[5]
200	20 weeks	Male Fischer 344 Rats	Prostate, Intestine, Skin	[9]
400	8 weeks (for preneoplastic lesions)	Male & Female F344 Rats	Colon (Aberrant Crypt Foci)	[5]

2. Oral Gavage

Oral gavage allows for the precise administration of a known dose of PhIP at specific time points.

Rationale: Useful for acute or sub-chronic studies, pharmacokinetic analyses, and when precise dose-response relationships are being investigated.

Protocol for Oral Gavage:

- Vehicle Selection: A suitable vehicle is essential for dissolving or suspending PhIP. Common vehicles include corn oil, sterile water with a suspending agent (e.g., 0.5% carboxymethylcellulose), or a solution with a small percentage of DMSO to aid dissolution, further diluted in saline or corn oil. The final pH of the solution should be between 5 and 9. [\[10\]](#)
- Preparation of Dosing Solution:
 - In a fume hood, accurately weigh the PhIP.
 - If using a suspension, triturate the PhIP with a small amount of the vehicle to create a paste, then gradually add the remaining vehicle while mixing.
 - If using a solution, dissolve the PhIP in the chosen solvent system. Gentle warming or sonication may be required.
 - Prepare the solution fresh daily unless stability data supports longer storage.
- Animal Restraint and Dosing:
 - Properly restrain the animal to ensure its head and body are in a straight line to facilitate passage of the gavage needle.
 - Use a sterile, ball-tipped gavage needle of the appropriate size for the animal (typically 18-20 gauge for mice, 16-18 gauge for rats). [\[11\]](#)[\[12\]](#)
 - Measure the needle from the tip of the animal's nose to the last rib to determine the correct insertion depth. [\[13\]](#)
 - Gently insert the needle into the esophagus and advance it to the predetermined depth. Do not force the needle.
 - Administer the solution slowly.

- The maximum volume for oral gavage is typically 10 ml/kg for mice and 10-20 ml/kg for rats.[\[11\]](#)


3. Intraperitoneal (IP) Injection

IP injection is often used in studies focusing on the metabolic activation and distribution of PhIP, bypassing first-pass metabolism in the liver to some extent.

Rationale: Delivers a precise dose that is rapidly absorbed into the systemic circulation.

Protocol for IP Injection:

- Vehicle Selection: PhIP can be dissolved in dimethyl sulfoxide (DMSO) for IP injection.[\[1\]](#)
The final concentration of DMSO should be kept as low as possible (ideally under 10%) by diluting with sterile saline or phosphate-buffered saline (PBS) to minimize vehicle-induced toxicity.[\[3\]](#)
- Preparation of Dosing Solution:
 - Dissolve the weighed PhIP in the appropriate volume of DMSO.
 - Further dilute with sterile saline to the final desired concentration and volume. Ensure the PhIP remains in solution.
 - Filter-sterilize the final solution using a 0.22 µm syringe filter.
- Injection Procedure:
 - Properly restrain the animal, exposing the abdomen.
 - Insert a sterile needle (typically 25-27 gauge for mice, 23-25 gauge for rats) into the lower right quadrant of the abdomen to avoid puncturing the cecum or bladder.[\[14\]](#)
 - Aspirate to ensure no bodily fluids are drawn into the syringe before injecting the solution.
 - The maximum volume for IP injection is generally 10 ml/kg for both mice and rats.[\[14\]](#)



[Click to download full resolution via product page](#)

Caption: General experimental workflow for PhIP rodent studies.

Experimental Design Considerations

Acute vs. Chronic Dosing

- **Acute Dosing:** Involves a single or a few high doses of PhIP. These studies are useful for investigating acute toxicity, metabolism, and DNA adduct formation in the short term.^{[15][16]}
- **Chronic Dosing:** Involves repeated, lower doses of PhIP over an extended period (weeks to months). This is the standard approach for carcinogenicity bioassays, as it more closely mimics human exposure patterns.^{[17][18]}

Dose-Response Studies

To establish a clear link between PhIP exposure and carcinogenic effects, it is essential to include multiple dose groups. Dose-response studies are critical for risk assessment and for understanding the potency of PhIP.[\[5\]](#)[\[19\]](#)

Animal Monitoring and Humane Endpoints

Rigorous monitoring of animal health and welfare is a critical and ethical component of any PhIP study. A post-approval monitoring (PAM) plan should be in place.[\[20\]](#)[\[21\]](#)[\[22\]](#)

Monitoring Parameters

Animals should be observed at least once daily, and more frequently after invasive procedures or if signs of toxicity are expected. Key parameters to monitor include:[\[4\]](#)

- **Body Weight:** A significant and progressive loss of body weight (e.g., >15-20%) is a key indicator of systemic toxicity.
- **Food and Water Intake:** Reduced consumption can be an early sign of illness.
- **Clinical Signs:** Observe for changes in posture, grooming (piloerection), activity level (lethargy), and signs of pain or distress.
- **Tumor Development:** For carcinogenicity studies, animals should be palpated regularly (e.g., weekly) to detect the formation of tumors. Tumor size should be measured, and the burden should not exceed institutional guidelines (e.g., not to exceed 10% of the animal's body weight).[\[23\]](#)

Humane Endpoints

Humane endpoints are predetermined criteria that, when met, require the immediate euthanasia of an animal to prevent further suffering. These must be clearly defined in the animal use protocol.[\[2\]](#)[\[24\]](#) The alteration of a single parameter may not be sufficient for euthanasia; a combination of factors should be considered.

Table 2: General Humane Endpoints for PhIP Carcinogenesis Studies

Parameter	Criteria for Euthanasia
Body Weight Loss	>20% of baseline body weight, or >15% with other clinical signs.
Tumor Burden	Tumor size exceeds a predetermined diameter (e.g., 20 mm in a mouse, 35 mm in a rat), becomes ulcerated, or interferes with normal physiological functions (e.g., eating, mobility). [23] [24]
Body Condition Score	A score indicating emaciation or cachexia.
Clinical Signs	Lethargy, inability to ambulate, labored breathing, persistent diarrhea, rough hair coat, and lack of grooming.
Behavioral Changes	Loss of exploratory behavior, social isolation, abnormal posture.

Conclusion

The study of PhIP in rodent models provides invaluable insights into the mechanisms of diet-related cancers. The protocols and considerations outlined in these application notes are intended to guide researchers in conducting scientifically sound and ethically responsible experiments. Adherence to these detailed methodologies will enhance the quality and reproducibility of data, ultimately contributing to a better understanding of the risks associated with PhIP exposure and the development of potential preventative strategies.

References

- Hasegawa, R., et al. (1993). Dose-dependence of 2-amino-1-methyl-6-phenylimidazo[4,5-b]pyridine (PhIP) Carcinogenicity in Rats. *Carcinogenesis*, 14(12), 2553-7. Available at: [\[Link\]](#)
- Faustino-Rocha, A. I., et al. (2019). Studying humane endpoints in a rat model of mammary carcinogenesis. *Iranian Journal of Basic Medical Sciences*, 22(6), 643-649. Available at: [\[Link\]](#)

- National Toxicology Program. (n.d.). 2-Amino-1-methyl-6-phenylimidazo[4,5-b]pyridine. In Report on Carcinogens. U.S. Department of Health and Human Services. Available at: [\[Link\]](#)
- Alexander, J., et al. (1995). Metabolism of the food carcinogen 2-amino-1-methyl-6-phenylimidazo[4,5-b]pyridine (PhIP) in the rat and other rodents. Princess Takamatsu Symposia, 23, 113-22. Available at: [\[Link\]](#)
- Ito, N., et al. (1995). Carcinogenicity of 2-amino-1-methyl-6-phenylimidazo[4,5-b]pyridine (PhIP) in rats: dose-response studies. Princess Takamatsu Symposia, 23, 103-11. Available at: [\[Link\]](#)
- Crew, K. D., & Neugut, A. I. (2006). Epidemiology of meat intake and colorectal cancer. Cancer Journal for Clinicians, 56(5), 253-284. Available at: [\[Link\]](#)
- Workman, P., et al. (2010). Guidelines for the welfare and use of animals in cancer research. British Journal of Cancer, 102(11), 1555-1577. Available at: [\[Link\]](#)
- Canene-Adams, K., et al. (2013). Dietary Chemoprevention of PhIP Induced Carcinogenesis in Male Fischer 344 Rats with Tomato and Broccoli. PLoS ONE, 8(11), e79842. Available at: [\[Link\]](#)
- University of Texas at Arlington Institutional Animal Care and Use Committee. (n.d.). IACUC Post-Approval Monitoring - SOP. Available at: [\[Link\]](#)
- Beland, F. A., et al. (2005). Distribution and metabolism of 2-amino-1-methyl-6-phenylimidazo[4,5-b]pyridine (PhIP) in female rats and their pups at dietary doses. Food and Chemical Toxicology, 43(1), 133-142. Available at: [\[Link\]](#)
- Gad, S. C. (2007). Animal Models in Toxicology. CRC Press.
- Turner, P. V., et al. (2011). Administration of Substances to Laboratory Animals: Equipment Considerations, Vehicle Selection, and Solute Preparation. Journal of the American Association for Laboratory Animal Science, 50(5), 612-627. Available at: [\[Link\]](#)
- Nakagama, H., et al. (2005). Modeling human colon cancer in rodents using a food-borne carcinogen, PhIP. Cancer Science, 96(10), 627-634. Available at: [\[Link\]](#)

- Voskoglou-Nomikos, T., et al. (2003). Antitumor Efficacy Testing in Rodents. *Clinical Cancer Research*, 9(11), 4227-4239. Available at: [\[Link\]](#)
- George Washington University Institutional Animal Care and Use Committee. (n.d.). Documentation of Post-procedure and Post-surgical Monitoring. Available at: [\[Link\]](#)
- University of Alberta. (n.d.). Animal Care and Use Post-Approval Monitoring Procedure. UAPPOL. Available at: [\[Link\]](#)
- Colorado State University. (2019). Post Approval Monitoring Guidance. Available at: [\[Link\]](#)
- ResearchGate. (n.d.). 57 questions with answers in ORAL GAVAGE | Science topic. Retrieved from [\[Link\]](#)
- Jarema, K., et al. (1999). Acute and chronic effects of morphine under a progressive-ratio 25 schedule of food delivery. *Pharmacology Biochemistry and Behavior*, 62(2), 209-214. Available at: [\[Link\]](#)
- ResearchGate. (n.d.). Hi all! What vehicle do you recommend for IP injection in mice for a DMSO soluble drug?. Retrieved from [\[Link\]](#)
- Bio-Synthesis Inc. (n.d.). Laboratory Safety Guidelines for Peptide Handling. Available at: [\[Link\]](#)
- Melnick, R. L. (1992). Doses in rodent cancer studies: sorting fact from fiction. *Environmental Health Perspectives*, 98, 299-303. Available at: [\[Link\]](#)
- National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). *Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version*. National Academies Press (US). Available at: [\[Link\]](#)
- The University of British Columbia Animal Care Services. (n.d.). Intraperitoneal (IP) Injection in Rats and Mice SOP. Available at: [\[Link\]](#)
- Banks, R. E., & Schmechel, D. E. (2015). Postapproval Monitoring Practices at Biomedical Research Facilities. *Journal of the American Association for Laboratory Animal Science*, 54(3), 254-263. Available at: [\[Link\]](#)

- McKendrick, G., et al. (2020). Acute and chronic bupropion treatment does not prevent morphine-induced conditioned place preference in mice. *European Journal of Pharmacology*, 889, 173638. Available at: [\[Link\]](#)
- OneTemp. (n.d.). Research Lab Safety: Essential OSHA NIH Monitoring Guide 2026. Available at: [\[Link\]](#)
- Freyssin, A., et al. (2022). Chronic intraperitoneal injection of polyethylene glycol 200 in mice induces hippocampal neuroinflammation. *Drug and Chemical Toxicology*, 45(5), 1995-2002. Available at: [\[Link\]](#)
- Virginia Tech Office of the University Veterinarian. (2017). SOP: Oral Gavage in the Rat. Available at: [\[Link\]](#)
- National Research Council. (2011). *Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards*. The National Academies Press. Available at: [\[Link\]](#)
- Turner, P. V. (2019). Intraperitoneal Route of Drug Administration: Should it Be Used in Experimental Animal Studies?. *Comparative Medicine*, 69(6), 489-494. Available at: [\[Link\]](#)
- Florida State University Office of Research. (2016). Oral Gavage in the Rat. Available at: [\[Link\]](#)
- Aboul-Fotouh, S. (2020, February 20). Routes of Administration in Rats and Mice. YouTube. Available at: [\[Link\]](#)
- European Medicines Agency. (2023). Stability testing of existing active substances and related finished products. Available at: [\[Link\]](#)
- Hernández-Luis, F., et al. (2021). Preclinical Pharmacokinetics and Acute Toxicity in Rats of 5-[[[(2E)-3-Bromo-3-carboxyprop-2-enoyl]amino]-2-hydroxybenzoic Acid (C1), a Novel 5-ASA Derivative. *Pharmaceutics*, 13(11), 1891. Available at: [\[Link\]](#)
- Synapse. (2023, May 29). What sample types and time points are ideal for rodent PK?. Available at: [\[Link\]](#)

- Lau, Y. L., & Dunn, M. K. (2018). Strategies for Improving Peptide Stability and Delivery. Peptides, 99, 1-13. Available at: [\[Link\]](#)
- Schmähl, D., et al. (1977). A dose-response study on urethane carcinogenesis in rats and mice. International Journal of Cancer, 19(1), 77-80. Available at: [\[Link\]](#)
- ResearchGate. (n.d.). Strategies to Optimize Peptide Stability and Prolong Half-Life | Request PDF. Retrieved from [\[Link\]](#)
- ResearchGate. (n.d.). In vivo efficacy and survival studies. (A) Dosing schedule for both the... | Download Scientific Diagram. Retrieved from [\[Link\]](#)
- Pharmaguideline. (2023, April 9). Strategies for Resolving Stability Issues in Drug Formulations. Available at: [\[Link\]](#)
- Egyptian Drug Authority. (2022). Guidelines On Stability Testing Of Finished Pharmaceutical Products and Active Drug Substance. Available at: [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. Apiaceous Vegetable Consumption Decreases PhIP-Induced DNA Adducts and Increases Methylated PhIP Metabolites in the Urine Metabolome in Rats - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [2. mdpi.com \[mdpi.com\]](#)
- [3. researchgate.net \[researchgate.net\]](#)
- [4. Studying humane endpoints in a rat model of mammary carcinogenesis - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [5. Dose-dependence of 2-amino-1-methyl-6-phenylimidazo\[4,5-b\]-pyridine \(PhIP\) carcinogenicity in rats - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [6. Metabolism of the food carcinogen 2-amino-1-methyl-6-phenylimidazo\[4,5-b\]pyridine \(PhIP\) in the rat and other rodents - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)

- [7. ehs.umich.edu \[ehs.umich.edu\]](https://ehs.umich.edu)
- [8. Intraperitoneal Route of Drug Administration: Should it Be Used in Experimental Animal Studies? - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [9. Dietary Chemoprevention of PhIP Induced Carcinogenesis in Male Fischer 344 Rats with Tomato and Broccoli | PLOS One \[journals.plos.org\]](#)
- [10. gadconsulting.com \[gadconsulting.com\]](https://gadconsulting.com)
- [11. research.fsu.edu \[research.fsu.edu\]](https://research.fsu.edu)
- [12. m.youtube.com \[m.youtube.com\]](https://m.youtube.com)
- [13. Administration of Substances to Laboratory Animals: Equipment Considerations, Vehicle Selection, and Solute Preparation - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [14. animalcare.ubc.ca \[animalcare.ubc.ca\]](https://animalcare.ubc.ca)
- [15. Preclinical Pharmacokinetics and Acute Toxicity in Rats of 5-\[\(2E\)-3-Bromo-3-carboxyprop-2-enoyl\]amino-2-hydroxybenzoic Acid: A Novel 5-Aminosalicylic Acid Derivative with Potent Anti-Inflammatory Activity - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [16. What sample types and time points are ideal for rodent PK? \[synapse.patsnap.com\]](#)
- [17. Acute and chronic effects of morphine under a progressive-ratio 25 schedule of food delivery \[pubmed.ncbi.nlm.nih.gov\]](#)
- [18. Acute and chronic bupropion treatment does not prevent morphine-induced conditioned place preference in mice - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [19. A dose-response study on urethane carcinogenesis in rats and mice - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [20. resources.uta.edu \[resources.uta.edu\]](https://resources.uta.edu)
- [21. ualberta.ca \[ualberta.ca\]](https://ualberta.ca)
- [22. research.colostate.edu \[research.colostate.edu\]](https://research.colostate.edu)
- [23. researchgate.net \[researchgate.net\]](https://researchgate.net)
- [24. Studying humane endpoints in a rat model of mammary carcinogenesis - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [To cite this document: BenchChem. \[Application Notes and Protocols for PhIP Dosing in Rodent Studies\]. BenchChem, \[2026\]. \[Online PDF\]. Available at: \[https://www.benchchem.com/product/b028876/docs#application-notes-and-protocols-for-phip-dosing-in-rodent-studies\]](#)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)